5-Amino-3-ethyl-1,2-thiazole-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“5-Amino-3-ethyl-1,2-thiazole-4-carboxylic acid” is a compound that belongs to the class of organic medicinal compounds known as thiazoles . Thiazoles are a significant class of organic medicinal compounds utilized as starting material for the synthesis of diverse range of heterocyclic analogues with promising therapeutic roles .
Synthesis Analysis
The synthesis of thiazole derivatives has been a subject of interest in medicinal chemistry . The successful synthesis of novel hydrazide–hydrazones was confirmed by elemental analysis and the FT-IR, 1 H NMR, and 13 C NMR spectra .
Molecular Structure Analysis
The molecular structure of thiazoles includes a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .
Chemical Reactions Analysis
Thiazoles are utilized as starting material for the synthesis of diverse range of heterocyclic analogues . The chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .
Physical and Chemical Properties Analysis
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2 .
Scientific Research Applications
Chemical Synthesis and Derivatives
5-Amino-3-ethyl-1,2-thiazole-4-carboxylic acid and its derivatives are extensively used in chemical synthesis. For example, Dovlatyan et al. (2004) detailed the acylation and methylation of similar thiazolecarboxylic acid derivatives to create various chemical compounds (Dovlatyan, Eliazyan, Pivazyan, Kazaryan, & Engoyan, 2004). Furthermore, Baker and Williams (2003) synthesized novel 2-amino-1,3-thiazole-5-carboxylates using ultrasonic and thermally mediated methods (Baker & Williams, 2003).
Pharmaceutical and Biological Activities
This chemical is also pivotal in pharmaceutical research. Boy and Guernon (2005) utilized a precursor related to this compound for synthesizing analogs with potential biological activity (Boy & Guernon, 2005). Similarly, Desai, Bhatt, and Joshi (2019) reported on the antimicrobial properties of modified ethyl 2-amino-4-methylthiazole-5-carboxylate, a close relative of the compound (Desai, Bhatt, & Joshi, 2019).
Structural and Crystallographic Studies
The compound and its derivatives are also subjects in structural and crystallographic studies. Kennedy et al. (1999) explored the crystal structure of a similar compound, providing insights into its molecular configuration (Kennedy, Khalaf, Pitt, Scobie, Suckling, Urwin, Waigh, & Young, 1999).
Mechanism of Action
Target of Action
Thiazole derivatives have been known to interact with a variety of biological targets, including enzymes and receptors . The specific targets would depend on the exact structure and functional groups present in the compound.
Mode of Action
Thiazole derivatives generally interact with their targets through various mechanisms, such as donor-acceptor interactions, nucleophilic reactions, and oxidation reactions . The aromaticity of the thiazole ring, characterized by the delocalization of π-electrons, allows for these interactions .
Biochemical Pathways
Thiazole derivatives have been reported to influence various biochemical pathways, potentially activating or inhibiting enzymes or receptors . The exact pathways would depend on the specific targets of the compound.
Pharmacokinetics
The solubility of a compound in water, alcohol, and ether, as well as its specific gravity, can influence its bioavailability .
Result of Action
Thiazole derivatives have been associated with a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . The specific effects would depend on the compound’s targets and mode of action.
Future Directions
Biochemical Analysis
Biochemical Properties
5-Amino-3-ethyl-1,2-thiazole-4-carboxylic acid, like other thiazoles, may play a role in various biochemical reactions. Thiazoles are known to interact with different enzymes, proteins, and other biomolecules . For instance, thiazoles are found in Vitamin B1 (thiamine), which plays a crucial role in the metabolism of carbohydrates and amino acids . Specific interactions of this compound with enzymes or proteins have not been reported in the literature.
Cellular Effects
Thiazole derivatives have been reported to exhibit various biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . These effects suggest that this compound could potentially influence cell function, signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
Thiazole derivatives are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Metabolic Pathways
The metabolic pathways involving this compound are not well-studied. Thiazoles are known to be involved in various metabolic pathways. For instance, thiazole is a key component of Vitamin B1 (thiamine), which is involved in the metabolism of carbohydrates and amino acids .
Properties
IUPAC Name |
5-amino-3-ethyl-1,2-thiazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O2S/c1-2-3-4(6(9)10)5(7)11-8-3/h2,7H2,1H3,(H,9,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CULVTRDHXIUJDV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NSC(=C1C(=O)O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.